Cas no 1428348-08-6 (5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole
• CAS No: 1428348-08-6
• MF: C₁₆H₁₁BrClN₃O₃
• MW: 408.633841753006
• CID: 6231660
• PubChem ID: 71784467
• Update Time: 2025-08-02

5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole
• 1428348-08-6
• AKOS024531276
• 5-[1-(5-BROMO-2-CHLOROBENZOYL)AZETIDIN-3-YL]-3-(FURAN-2-YL)-1,2,4-OXADIAZOLE
• (5-bromo-2-chlorophenyl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• (5-bromo-2-chlorophenyl)-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
• F6064-8277
• VU0531367-1

• Inchi： 1S/C16H11BrClN3O3/c17-10-3-4-12(18)11(6-10)16(22)21-7-9(8-21)15-19-14(20-24-15)13-2-1-5-23-13/h1-6,9H,7-8H2
• InChI Key： DJDHTGSDZKJSFO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(N1CC(C2=NC(C3=CC=CO3)=NO2)C1)=O)Cl

Computed Properties

• Exact Mass: 406.96723g/mol
• Monoisotopic Mass: 406.96723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.4Ų

Additional information on 5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole

Recent Advances in the Study of 5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole (CAS: 1428348-08-6)

The compound 5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole (CAS: 1428348-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a unique combination of azetidine and oxadiazole moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

A key area of interest is the compound's role as a modulator of protein-protein interactions (PPIs), which are often challenging to target with small molecules. The structural complexity of 5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole allows it to bind to hydrophobic pockets on protein surfaces, making it a promising candidate for disrupting PPIs involved in diseases such as cancer and neurodegenerative disorders. Recent in vitro studies have demonstrated its efficacy in inhibiting the interaction between specific oncogenic proteins, leading to reduced tumor cell proliferation.

Another notable development is the exploration of this compound's pharmacokinetic properties. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to characterize its metabolic stability and bioavailability. Preliminary findings suggest that the compound exhibits moderate metabolic stability, with potential for further optimization through structural modifications. These studies are critical for advancing the compound toward preclinical development.

In addition to its therapeutic potential, recent work has also investigated the synthetic pathways for 5-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole. Novel synthetic routes have been developed to improve yield and scalability, addressing previous challenges in large-scale production. For instance, a recent publication highlighted a one-pot synthesis method that significantly reduces the number of purification steps, thereby enhancing the compound's accessibility for further research and development.

Looking ahead, the compound's versatility and unique structural features position it as a valuable tool for both basic research and drug discovery. Ongoing studies are expected to explore its applications in other disease areas, such as infectious diseases and inflammation, where targeting PPIs or specific enzymatic activities could yield therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications.